Cas no 1199783-09-9 (5-Iodo-4-Chromanone)

5-Iodo-4-Chromanone structure
5-Iodo-4-Chromanone structure
Product Name:5-Iodo-4-Chromanone
CAS No:1199783-09-9
MF:C9H7IO2
MW:274.055155038834
CID:1101501
PubChem ID:45489814
Update Time:2025-04-20

5-Iodo-4-Chromanone Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-4-Chromanone
    • 5-Iodo-2,3-dihydro-4H-1-benzopyran-4-one
    • AKOS015915055
    • 5-iodochroman-4-one
    • DTXSID30670472
    • 5-iodo-2,3-dihydrochromen-4-one
    • 1199783-09-9
    • Inchi: 1S/C9H7IO2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-3H,4-5H2
    • InChI Key: OSFOJURSZKTEFO-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2=C1C(CCO2)=O

Computed Properties

  • Exact Mass: 273.94908g/mol
  • Monoisotopic Mass: 273.94908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

5-Iodo-4-Chromanone Related Literature

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